Cas no 957013-17-1 (1-(3-Chlorophenyl)-5-(furan-2-yl)-1H-pyrazole-3-carboxylic Acid)

• Product Name: 1-(3-Chlorophenyl)-5-(furan-2-yl)-1H-pyrazole-3-carboxylic Acid
• CAS No: 957013-17-1
• MF: C₁₄H₉ClN₂O₃
• MW: 288.68586230278
• CID: 3155305
• PubChem ID: 16227928
• Update Time: 2025-06-07

1-(3-Chlorophenyl)-5-(furan-2-yl)-1H-pyrazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-5-(2-furyl)-1H-pyrazole-3-carboxylic acid
• 1-(3-chlorophenyl)-5-(furan-2-yl)-1H-pyrazole-3-carboxylicacid
• EN300-27428
• 1-(3-CHLOROPHENYL)-5-(FURAN-2-YL)PYRAZOLE-3-CARBOXYLIC ACID
• AKOS000118081
• AB00774702-01
• 1-(3-chlorophenyl)-5-(furan-2-yl)-1H-pyrazole-3-carboxylic acid
• 107-294-0
• 957013-17-1
• CS-0244263
• C14H9ClN2O3
• Z235348193
• G27313
• 1-(3-Chlorophenyl)-5-(furan-2-yl)-1H-pyrazole-3-carboxylic Acid

• Inchi： 1S/C14H9ClN2O3/c15-9-3-1-4-10(7-9)17-12(13-5-2-6-20-13)8-11(16-17)14(18)19/h1-8H,(H,18,19)
• InChI Key： ZSJXBAZRVIEQCK-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C(=CC(C(=O)O)=N1)C1=CC=CO1

Computed Properties

• Exact Mass: 288.0301698Da
• Monoisotopic Mass: 288.0301698Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 68.3Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 507.7±50.0 °C at 760 mmHg
• Flash Point: 260.8±30.1 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

1-(3-Chlorophenyl)-5-(furan-2-yl)-1H-pyrazole-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)